3-benzyl-4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one

• IUPAC Name: 3-benzyl-4-methyl-7-phenacyloxychromen-2-one
• InChI: InChI=1S/C25H20O4/c1-17-21-13-12-20(28-16-23(26)19-10-6-3-7-11-19)15-24(21)29-25(27)22(17)14-18-8-4-2-5-9-18/h2-13,15H,14,16H2,1H3
• InChI Key: HZXLBMFNLOLTMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=O)C3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C25H20O4
• Molecular Weight: 384.4 g/mol

Description

3-benzyl-4-methyl-7-(2-oxo-2-phenylethoxy)-2H-chromen-2-one is a synthetic compound that belongs to the class of flavonoids. It has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

• Electrochromic Materials : One study explored the electrochemical and optical properties of various electroactive monomers, including a compound similar to the one , demonstrating its potential use in creating multicolored electrochromic materials. These materials are significant for applications like smart windows, displays, and camouflage materials (Yigit et al., 2014).

• Organic Synthesis : Another research involved the synthesis of new derivatives related to the chemical structure of interest. These derivatives were obtained using a one-pot, multi-component reaction, indicating the compound's relevance in facilitating complex organic syntheses (Hosseini et al., 2019).

• Antimicrobial Activity : A study synthesized novel compounds structurally similar to the targeted chemical, assessing their in vitro antimicrobial activity. This suggests the potential use of such compounds in developing new antimicrobial agents (Mandala et al., 2013).

• Metal Ion Detection in Cancer Cells : A related compound was used in a study for detecting metal ions in human liver cancer cells. This demonstrates its potential application in bio-sensing and the detection of specific ions in biological systems (Dey et al., 2019).

• Natural Product Synthesis : Research on the synthesis of benzofurans, 2H-chromenes, and benzoxepines, which are key components in various natural products and pharmaceuticals, highlights the importance of similar compounds in synthesizing these biologically active molecules (Kotha & Solanke, 2022).